![molecular formula C16H10O2 B3052404 2,2'-Bibenzofuran CAS No. 41014-29-3](/img/structure/B3052404.png)
2,2'-Bibenzofuran
Overview
Description
Synthesis Analysis
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C–O Bond Formation of the Furan Ring
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Cyclization of Diarylether Derivatives
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Construction from Benzofuran or Phenol Derivatives
Scientific Research Applications
Structural and Computational Analysis
Hayashi and Higuchi (2007) investigated the structural properties of 2,2'-Bibenzofuran (bi-BF), exploring its twist angles and torsional potentials. They discovered that due to the effect of fused benzene rings, bi-BF, along with other related compounds, demonstrated higher rotational barriers and more planar structures at energy minima. This implies potential applications in materials science where structural stability and planarity are crucial (Hayashi & Higuchi, 2007).
Synthesis and Pharmaceutical Applications
The synthesis of dibenzofuran derivatives, including this compound, has significant implications in pharmaceuticals. Cho, Roh, and Cho (2017) described an efficient and eco-friendly method for synthesizing dibenzofuran derivatives. Their approach, which involves visible-light-promoted intramolecular C-O bond formation, is particularly relevant for developing pharmaceuticals and electronic materials (Cho, Roh, & Cho, 2017).
Biocatalysis and Enantioselective Synthesis
Vargas, Khade, Zhang, and Fasan (2019) reported a biocatalytic strategy for synthesizing 2,3-Dihydrobenzofurans, a key pharmacophore in many bioactive molecules. Their method offers high diastereo- and enantioselectivity, which is crucial for developing stereochemically rich pharmaceuticals. This research extends the applications of this compound in drug synthesis and highlights the importance of biocatalysis in modern pharmaceutical development (Vargas et al., 2019).
Antitumor Potential
Pieters, Van Dyck, Gao, Bai, Hamel, Vlietinck, and Lemiére (1999) conducted a study on dihydrobenzofuran lignans and related benzofurans, including this compound derivatives, for their potential as antitumor agents. Their findings indicated that certain derivatives showed promising activity against leukemia and breast cancer cell lines. This research suggests the potential of this compound derivatives in cancer therapy (Pieters et al., 1999).
Environmental and Photocatalytic Applications
The application of this compound extends beyond pharmaceuticals to environmental science. Bessekhouad, Robert, and Weber (2005) explored photocatalytic activities of certain heterojunctions, relevant to water decontamination technology. This indicates the potential role of this compound and its derivatives in environmental remediation technologies, especially in processes involving photocatalysis under visible light (Bessekhouad, Robert, & Weber, 2005).
Future Directions
properties
IUPAC Name |
2-(1-benzofuran-2-yl)-1-benzofuran | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10O2/c1-3-7-13-11(5-1)9-15(17-13)16-10-12-6-2-4-8-14(12)18-16/h1-10H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AZTLWEXIUZBRGD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(O2)C3=CC4=CC=CC=C4O3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90455469 | |
Record name | 2,2'-Bibenzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90455469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
234.25 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
41014-29-3 | |
Record name | 2,2'-Bibenzofuran | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90455469 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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